MEAI (hydrochloride)
MEAI (hydrochloride)
Aminoindanes (AIs) were originally studied as semi-rigid congeners of phenylethylamines, which are psychoactive alkaloids. MEAI is a derivative of MMAI (Item No. 13895), a psychoactive aminoindane that has been identified in recreational drug mixtures. MEAI differs in structure from MMAI by the absence of a methyl group. This product is intended for forensic and research purposes.
Brand Name:
Vulcanchem
CAS No.:
81593-54-6
VCID:
VC0161120
InChI:
InChI=1S/C10H13NO.ClH/c1-12-10-3-2-7-4-9(11)5-8(7)6-10;/h2-3,6,9H,4-5,11H2,1H3;1H
SMILES:
COC1=CC2=C(CC(C2)N)C=C1.Cl
Molecular Formula:
C10H14ClNO
Molecular Weight:
199.678
MEAI (hydrochloride)
CAS No.: 81593-54-6
Reference Standards
VCID: VC0161120
Molecular Formula: C10H14ClNO
Molecular Weight: 199.678
CAS No. | 81593-54-6 |
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Product Name | MEAI (hydrochloride) |
Molecular Formula | C10H14ClNO |
Molecular Weight | 199.678 |
IUPAC Name | 5-methoxy-2,3-dihydro-1H-inden-2-amine;hydrochloride |
Standard InChI | InChI=1S/C10H13NO.ClH/c1-12-10-3-2-7-4-9(11)5-8(7)6-10;/h2-3,6,9H,4-5,11H2,1H3;1H |
Standard InChIKey | UXHKKYAVZDAYIG-UHFFFAOYSA-N |
SMILES | COC1=CC2=C(CC(C2)N)C=C1.Cl |
Description | Aminoindanes (AIs) were originally studied as semi-rigid congeners of phenylethylamines, which are psychoactive alkaloids. MEAI is a derivative of MMAI (Item No. 13895), a psychoactive aminoindane that has been identified in recreational drug mixtures. MEAI differs in structure from MMAI by the absence of a methyl group. This product is intended for forensic and research purposes. |
Synonyms | 5-methoxy-2-Aminoindane;5-MeO-AI |
Reference | 1.Sainsbury, P.D.,Kicman, A.T.,Archer, R.P., et al. Aminoindanes--the next wave of /'legal highs/'? Drug Test Anal. 3, 479-482 (2011). |
PubChem Compound | 67160966 |
Last Modified | Dec 19 2021 |
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